2-((3-Chloro-4-methoxyphenyl)methylene)indane-1,3-dione

• IUPAC Name: 2-[(3-chloro-4-methoxyphenyl)methylidene]indene-1,3-dione
• InChI: InChI=1S/C17H11ClO3/c1-21-15-7-6-10(9-14(15)18)8-13-16(19)11-4-2-3-5-12(11)17(13)20/h2-9H,1H3
• InChI Key: RRJYTVIIWVEXRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)C3=CC=CC=C3C2=O)Cl
• Molecular Formula: C17H11ClO3
• Molecular Weight: 298.7 g/mol
• CAS No.: 1024151-61-8

Description

“2-((3-Chloro-4-methoxyphenyl)methylene)indane-1,3-dione” is a chemical compound with the molecular formula C17H11ClO3. It’s a derivative of indane-1,3-dione, which is a versatile building block used in numerous applications ranging from biosensing, bioactivity, bioimaging to electronics or photopolymerization.

Scientific Research Applications

Synthesis and Biological Applications

The synthesis of various derivatives, such as Schiff base, hydrazone, and oxime derivatives of curcumin, has been a method to enhance the medicinal and biological properties of the parent compound. Researchers focus on modifying the carbonyl group of curcumin to prepare new analogues. These compounds and their metal complexes are known to possess potent biological activity, suggesting the potential of 2-((3-Chloro-4-methoxyphenyl)methylene)indane-1,3-dione in similar applications (Omidi & Kakanejadifard, 2020).

Pharmacological Activities

Compounds like 7-Methyljugulone, a biologically active naphthoquinone, showcase a variety of pharmacological activities including antibacterial, antifungal, anticancer, antitubercular, anti-inflammatory, and antiviral activities. The hemi-synthesis and potential for future research and valorization accomplishments provide a framework for understanding the scientific potential of structurally similar compounds (Mbaveng & Kuete, 2014).

Environmental and Agricultural Implications

The usage and fate of chemicals in agriculture and the environment are critical areas of research. For instance, the study of 1,3-dichloropropene as an alternative for soil fumigation in ginger crops provides insights into the environmental implications and the integrated pest management strategies that may be relevant for similar compounds (Qiao et al., 2012).

Future Directions

Indane-1,3-dione, the parent compound, has been extensively studied as a synthetic intermediate for the design of many different biologically active molecules. It’s also an electron acceptor widely used for the design of dyes for solar cells applications, photoinitiators of polymerization, or chromophores for non-linear optical (NLO) applications. These applications suggest potential future directions for the study and use of “2-((3-Chloro-4-methoxyphenyl)methylene)indane-1,3-dione”.

Mechanism of Action

Target of Action

The compound 2-((3-Chloro-4-methoxyphenyl)methylene)indane-1,3-dione is a complex organic molecule. It contains an indole nucleus, which is a common structural element in many bioactive compounds . Indole derivatives have been found to bind with high affinity to multiple receptors, suggesting that this compound may also interact with various biological targets .

Mode of Action

The carbon at the c-2 position in the indandione moiety is alpha to both carbonyls, and thus can act as a nucleophile . This suggests that it may undergo self-aldol condensation quite easily, resulting in bindone . Bromination occurs at the 2-position , which could potentially alter the compound’s interaction with its targets.

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with a variety of biochemical pathways.

Result of Action

Given the wide range of biological activities associated with indole derivatives , it is likely that this compound could have diverse effects at the molecular and cellular level.